Cas no 1528386-92-6 (1-1-(4-methoxy-3,5-dimethylphenyl)cyclopropylethan-1-amine)

• Product Name: 1-1-(4-methoxy-3,5-dimethylphenyl)cyclopropylethan-1-amine
• CAS No: 1528386-92-6
• MF: C₁₄H₂₁NO
• MW: 219.322643995285
• CID: 6275823
• PubChem ID: 131597362
• Update Time: 2025-05-26

1-1-(4-methoxy-3,5-dimethylphenyl)cyclopropylethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-1-(4-methoxy-3,5-dimethylphenyl)cyclopropylethan-1-amine
• EN300-1735779
• 1-[1-(4-methoxy-3,5-dimethylphenyl)cyclopropyl]ethan-1-amine
• 1528386-92-6

• Inchi： 1S/C14H21NO/c1-9-7-12(8-10(2)13(9)16-4)14(5-6-14)11(3)15/h7-8,11H,5-6,15H2,1-4H3
• InChI Key： SCYMNBQZDXGFTQ-UHFFFAOYSA-N
• SMILES： O(C)C1C(C)=CC(=CC=1C)C1(C(C)N)CC1

Computed Properties

• Exact Mass: 219.162314293g/mol
• Monoisotopic Mass: 219.162314293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 35.2Ų

Additional information on 1-1-(4-methoxy-3,5-dimethylphenyl)cyclopropylethan-1-amine

Comprehensive Overview of 1-(4-Methoxy-3,5-dimethylphenyl)cyclopropylethan-1-amine (CAS No. 1528386-92-6)

The compound 1-(4-Methoxy-3,5-dimethylphenyl)cyclopropylethan-1-amine (CAS No. 1528386-92-6) is a structurally unique organic molecule that has garnered significant interest in pharmaceutical and agrochemical research. Its distinctive cyclopropyl and amine functional groups, combined with the methoxy and dimethylphenyl moieties, make it a versatile intermediate for synthesizing bioactive compounds. Researchers are increasingly exploring its potential applications in drug discovery, particularly in targeting neurological and metabolic disorders, which aligns with the growing demand for novel therapeutic agents.

In recent years, the scientific community has focused on the role of cyclopropyl-containing compounds in modulating biological pathways. The presence of a cyclopropyl ring in 1-(4-Methoxy-3,5-dimethylphenyl)cyclopropylethan-1-amine enhances its stability and bioavailability, making it a promising candidate for further development. This aligns with current trends in precision medicine and small-molecule drug design, where researchers seek compounds with optimized pharmacokinetic properties. The compound's amine group also offers opportunities for derivatization, enabling the creation of libraries for high-throughput screening.

From an industrial perspective, CAS No. 1528386-92-6 is valued for its synthetic flexibility. The methoxy and dimethyl substitutions on the phenyl ring contribute to its electron-rich nature, which can influence reactivity in coupling reactions. This property is particularly relevant in the context of green chemistry, where efficient and sustainable synthetic methods are prioritized. Companies specializing in custom synthesis and contract research often highlight such intermediates for their potential to streamline complex molecular architectures.

The compound's nomenclature, 1-(4-Methoxy-3,5-dimethylphenyl)cyclopropylethan-1-amine, reflects its IUPAC naming conventions, which are critical for accurate database indexing and patent filings. Researchers searching for cyclopropylamine derivatives or methoxy-phenyl compounds frequently encounter this molecule in literature related to central nervous system (CNS) targets and enzyme inhibition. Its structural features are often compared to those of approved drugs, sparking discussions about structure-activity relationships (SAR) in online forums and academic circles.

Environmental and regulatory considerations also play a role in the compound's profile. While 1-(4-Methoxy-3,5-dimethylphenyl)cyclopropylethan-1-amine is not classified as hazardous, its handling requires standard laboratory safety protocols. This aspect resonates with the broader push for responsible chemical management and transparent supply chains, topics frequently searched by professionals in the chemical industry. Suppliers often provide detailed technical data sheets (TDS) and analytical certificates to ensure compliance with global standards.

In summary, CAS No. 1528386-92-6 represents a compelling case study in modern chemical research. Its multifaceted applications—from medicinal chemistry to material science—highlight the intersection of innovation and practicality. As interest in tailored molecular building blocks grows, this compound is poised to remain a topic of discussion among chemists, formulators, and industry stakeholders alike.